3,4-Diethyl-2-fluorobenzene-1-sulfonyl fluoride

• CAS No.: 88423-75-0
• Molecular Formula: C10H12F2O2S
• Molecular Weight: 234.26 g/mol
• IUPAC Name: 3,4-diethyl-2-fluorobenzenesulfonyl fluoride
• InChI: InChI=1S/C10H12F2O2S/c1-3-7-5-6-9(15(12,13)14)10(11)8(7)4-2/h5-6H,3-4H2,1-2H3
• InChI Key: WWPXWQRCZXPBMK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C(C=C1)S(=O)(=O)F)F)CC

Description

3,4-Diethyl-2-fluorobenzene-1-sulfonyl fluoride is an organic compound that belongs to the class of sulfonyl fluorides These compounds are characterized by the presence of a sulfonyl fluoride group (-SO2F) attached to an aromatic ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the electrophilic aromatic substitution reaction, where the aromatic ring is treated with a sulfonyl fluoride reagent under acidic conditions . The reaction conditions often require a strong acid catalyst, such as sulfuric acid, to facilitate the substitution.

Industrial Production Methods

In an industrial setting, the production of 3,4-Diethyl-2-fluorobenzene-1-sulfonyl fluoride may involve large-scale electrophilic aromatic substitution reactions. The process is optimized for high yield and purity, often using continuous flow reactors to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

3,4-Diethyl-2-fluorobenzene-1-sulfonyl fluoride can undergo various chemical reactions, including:

Substitution Reactions: The sulfonyl fluoride group can be replaced by other nucleophiles, such as amines or alcohols, under basic conditions.

Oxidation and Reduction: The compound can be oxidized or reduced, although these reactions are less common due to the stability of the sulfonyl fluoride group.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols.

Oxidation: Strong oxidizing agents, such as potassium permanganate or chromium trioxide, can be used under acidic conditions.

Major Products

Substitution Products: Depending on the nucleophile used, the major products can include sulfonamides, sulfonate esters, or sulfonate salts.

Oxidation Products: Oxidation can lead to the formation of sulfonic acids or other oxidized derivatives.

Scientific Research Applications

3,4-Diethyl-2-fluorobenzene-1-sulfonyl fluoride has several applications in scientific research:

Organic Synthesis: It is used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Material Science: The compound can be used to modify surfaces and create functionalized materials with specific properties, such as increased hydrophobicity or improved adhesion.

Biological Research: It is employed in the study of enzyme inhibitors and as a probe for investigating biological pathways involving sulfonyl fluoride groups.

Mechanism of Action

The mechanism of action of 3,4-Diethyl-2-fluorobenzene-1-sulfonyl fluoride involves the interaction of the sulfonyl fluoride group with nucleophilic sites in target molecules. The sulfonyl fluoride group is highly electrophilic, making it reactive towards nucleophiles such as amines, thiols, and hydroxyl groups . This reactivity allows the compound to form covalent bonds with target molecules, thereby modifying their structure and function.

Comparison with Similar Compounds

Similar Compounds

4-Fluorobenzenesulfonyl Chloride: Similar in structure but with a chlorine atom instead of a fluoride atom.

3-Fluorobenzenesulfonyl Chloride: Another fluorinated arylsulfonyl chloride with similar reactivity.

Uniqueness

3,4-Diethyl-2-fluorobenzene-1-sulfonyl fluoride is unique due to the presence of both ethyl groups and the fluorine atom on the aromatic ring. This combination of substituents can influence the compound’s reactivity and selectivity in chemical reactions, making it a valuable tool in synthetic chemistry .